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For researchers, scientists, and drug development professionals navigating the complexities of
fluid dynamics modeling, the choice between emerging machine learning techniques and
established numerical methods is a critical one. This guide provides an objective comparison of
Physics-Informed Neural Networks (PINNs) and traditional numerical methods such as the
Finite Element Method (FEM), Finite Volume Method (FVM), and Finite Difference Method
(FDM), supported by experimental data and detailed protocols.

Physics-Informed Neural Networks (PINNS) represent a novel approach to solving partial
differential equations (PDEs) by embedding the underlying physical laws directly into the loss
function of a neural network.[1][2] This allows PINNs to be trained not only on data but also on
the extent to which they satisfy these physical principles, offering a mesh-free alternative to
traditional methods.[3][4] Traditional numerical methods, on the other hand, rely on discretizing
the domain into a mesh and approximating the solution on this grid.[5][6] While robust and well-
established, these methods can be computationally expensive, particularly for complex
geometries and high-dimensional problems.[7][8]

This guide delves into a quantitative and qualitative comparison of these two paradigms,
offering insights into their respective strengths and weaknesses in the context of fluid
dynamics.

Quantitative Performance Comparison

The following table summarizes the performance of PINNs and traditional numerical methods
across various benchmark problems in fluid dynamics. The data is aggregated from multiple
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studies to provide a comprehensive overview of accuracy and computational cost.
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Methodological Workflows

The fundamental difference in the operational workflow of traditional numerical methods and
PINNSs is a key factor in their respective advantages and limitations.
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Fig. 1: Comparative workflow of traditional numerical methods and PINNS.
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Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of PINNs
and traditional numerical methods.

2D Taylor-Green Vortex

The Taylor-Green vortex is a standard benchmark for assessing the accuracy of numerical
methods for incompressible flows.

e Governing Equations: 2D incompressible Navier-Stokes equations.
o Computational Domain: A square domain, typically periodic.
e Reynolds Number (Re): 100.

e Initial Conditions: The flow is initialized with a known analytical solution for the velocity and
pressure fields.

» Boundary Conditions: Periodic boundary conditions are applied to all boundaries.
e PINN Implementation:
o Afully connected neural network is used to approximate the velocity and pressure fields.

o The loss function is composed of the residuals of the Navier-Stokes equations, and the
initial and boundary condition losses.

o The network is trained by minimizing this loss function using an optimizer like Adam.[15]

» Traditional Method (Finite Difference) Implementation:

o

The domain is discretized using a uniform grid (e.g., 16x16).

[¢]

The Navier-Stokes equations are discretized using a finite difference scheme.

[¢]

The resulting system of algebraic equations is solved at each time step.
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2D Flow Around a Cylinder

This benchmark is used to evaluate the ability of a method to capture complex, unsteady flow
phenomena like vortex shedding.

e Governing Equations: 2D incompressible Navier-Stokes equations.
o Computational Domain: A rectangular domain with a circular cylinder obstacle.
e Reynolds Number (Re): 200.

e Boundary Conditions:

[¢]

Inlet: Uniform velocity profile.

[e]

Outlet: Zero-pressure gradient.

o

Top and Bottom: Symmetry or no-slip conditions.

[¢]

Cylinder Surface: No-slip boundary condition.
e PINN Implementation:
o A neural network approximates the velocity and pressure fields.

o The loss function includes the PDE residuals and the boundary condition losses. For data-
driven PINNSs, a term for the mismatch with available data is added.[11]

o The training process aims to minimize the composite loss function.
o Traditional CFD (e.g., PetIBM) Implementation:

o The domain is discretized using a structured or unstructured mesh, with higher resolution
near the cylinder.

o The Navier-Stokes equations are solved using a finite volume or finite element method.

o Atime-stepping scheme is used to advance the solution in time and capture the transient
vortex shedding.
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Conclusion

The choice between PINNs and traditional numerical methods for fluid dynamics simulations is
highly dependent on the specific application.

Traditional numerical methods remain the gold standard for forward problems where the
governing equations and boundary conditions are well-defined.[9][10] Their accuracy and
computational efficiency for these types of problems are well-established. They are particularly
robust for handling complex and unstable flows, such as those with high Reynolds numbers or
turbulence.[5][16] However, they can be computationally intensive for problems involving
complex geometries, high dimensions, or inverse problems where parameters need to be
inferred from data.[7][8]

PINNSs, on the other hand, offer a flexible, mesh-free approach that is particularly well-suited for
inverse problems and scenarios with sparse or noisy data.[3][17] By integrating physical laws
into the learning process, PINNs can often achieve reasonable accuracy with less training data
than purely data-driven models.[1] However, for purely forward problems, data-free PINNs can
be significantly slower and less accurate than traditional solvers.[9][10][18] They can also
struggle with sharp gradients and complex, transient phenomena like turbulence and vortex
shedding.[11][19]

Hybrid approaches, which combine the strengths of both methodologies, are emerging as a
promising direction. For instance, using a traditional method to generate initial data or inform
the PINN can lead to improved accuracy and faster convergence.[12][13]

For researchers and professionals in drug development and other scientific fields, a careful
consideration of the problem at hand—whether it is a forward or inverse problem, the
complexity of the geometry and flow physics, and the availability of data—is crucial for
selecting the most appropriate and efficient simulation tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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